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Compound of Interest

Compound Name:
(2-Chloro-6-

nitrophenyl)methanamine

Cat. No.: B1348359 Get Quote

Disclaimer: This document provides a summary of available safety and handling information for

(2-Chloro-6-nitrophenyl)methanamine. A specific Safety Data Sheet (SDS) for this

compound (CAS No. 101252-73-7) is not readily available in public domains. Much of the

information herein is extrapolated from the Safety Data Sheet for the hydrochloride salt, (2-
Chloro-6-nitrophenyl)methanamine hydrochloride. Users should exercise caution and handle

this chemical with the assumption of potential hazards. It is highly recommended to obtain a

comprehensive SDS from the supplier before use.

Chemical Identification and Physical Properties
(2-Chloro-6-nitrophenyl)methanamine is a substituted aromatic amine. Due to the limited

availability of data, a comprehensive list of physical properties is not available. The table below

summarizes the known information.
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Property Value Source

Chemical Name
(2-Chloro-6-

nitrophenyl)methanamine
N/A

CAS Number 101252-73-7 N/A

Molecular Formula C₇H₇ClN₂O₂ N/A

Molecular Weight 186.60 g/mol N/A

Appearance Not available N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Hazard Identification and Classification
Based on the data for the hydrochloride salt, (2-Chloro-6-nitrophenyl)methanamine should

be treated as a hazardous substance. The primary hazards are expected to be:

Skin Irritation: May cause irritation upon contact with the skin.

Eye Irritation: May cause serious eye irritation.

It is also prudent to assume potential toxicity if swallowed, inhaled, or absorbed through the

skin, as is common with related chloro-nitro aromatic compounds. A study on structurally similar

chloro-nitroanilines has shown toxicity to rat hepatocytes[1].

Personal Protective Equipment (PPE) and
Engineering Controls
A robust safety protocol is essential when handling (2-Chloro-6-nitrophenyl)methanamine.

The following PPE and engineering controls are recommended:
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Control Specification

Engineering Controls
Work in a well-ventilated area, preferably in a

chemical fume hood.

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

If working outside a fume hood or if

dust/aerosols are generated, use a NIOSH-

approved respirator.

Safe Handling and Storage Procedures
Adherence to proper handling and storage procedures is critical to minimize risk.

Handling
Avoid contact with skin and eyes.

Avoid inhalation of dust, fumes, or vapors.

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably a chemical fume hood.

Storage
Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
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In case of exposure, immediate action is necessary. The following first aid measures are based

on the hydrochloride salt's SDS[2]:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate the area.

Wear appropriate Personal Protective Equipment (PPE).

Contain the spill.

Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly.

Dispose of the waste according to local, state, and federal regulations.
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Logical Workflow for Handling (2-Chloro-6-
nitrophenyl)methanamine
The following diagram illustrates a logical workflow for the safe handling of this compound.
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Caption: Logical workflow for the safe handling of (2-Chloro-6-nitrophenyl)methanamine.
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Hazard Mitigation Pathway
This diagram outlines the pathway for mitigating potential hazards associated with the

compound.
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Caption: Hazard mitigation pathway for (2-Chloro-6-nitrophenyl)methanamine.

Experimental Protocols and Biological Activity
A thorough search of scientific literature and chemical databases did not yield specific, detailed

experimental protocols for the synthesis, purification, or analysis of (2-Chloro-6-
nitrophenyl)methanamine. Similarly, no information was found regarding its biological activity

or associated signaling pathways. Researchers planning to work with this compound will need

to develop their own protocols based on general organic chemistry principles and methods for

similar compounds.

Conclusion
(2-Chloro-6-nitrophenyl)methanamine is a chemical for which detailed public safety and

experimental data is scarce. The information provided in this guide is based on the best

available data, primarily from the hydrochloride salt, and general chemical safety principles. All
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users must exercise extreme caution, use appropriate personal protective equipment, and work

in a controlled environment. It is imperative to consult the supplier's Safety Data Sheet before

commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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